Cas no 88681-02-1 (Benzenesulfonamide, N-(3-methyl-4-nitrophenyl)-)

Benzenesulfonamide, N-(3-methyl-4-nitrophenyl)- structure
88681-02-1 structure
Product Name:Benzenesulfonamide, N-(3-methyl-4-nitrophenyl)-
CAS No:88681-02-1
MF:C13H12N2O4S
MW:292.310381889343
CID:624829
PubChem ID:64584966
Update Time:2025-04-19

Benzenesulfonamide, N-(3-methyl-4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(3-methyl-4-nitrophenyl)-
    • N-(3-methyl-4-nitrophenyl)benzenesulfonamide
    • 88681-02-1
    • DTXSID50734787
    • AKOS013910427
    • Inchi: 1S/C13H12N2O4S/c1-10-9-11(7-8-13(10)15(16)17)14-20(18,19)12-5-3-2-4-6-12/h2-9,14H,1H3
    • InChI Key: ALKQSNAAQHYGHI-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1=CC=C(C(C)=C1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 292.05177804g/mol
  • Monoisotopic Mass: 292.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 100Ų
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